8-chloro-3-(4-isopropylphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one

• IUPAC Name: 4-chloro-9-methyl-10-(4-propan-2-ylphenyl)-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-11-one
• InChI: InChI=1S/C20H21ClN2O2/c1-12(2)13-4-7-15(8-5-13)23-19(24)22-17-11-20(23,3)25-18-9-6-14(21)10-16(17)18/h4-10,12,17H,11H2,1-3H3,(H,22,24)
• InChI Key: BQIJQUGKICFGMV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2C(=O)NC3CC2(OC4=C3C=C(C=C4)Cl)C
• Molecular Formula: C20H21ClN2O2
• Molecular Weight: 356.8 g/mol

Description

8-chloro-3-(4-isopropylphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one is a useful research compound. Its molecular formula is C20H21ClN2O2 and its molecular weight is 356.85. The purity is usually 95%.
BenchChem offers high-quality 8-chloro-3-(4-isopropylphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-chloro-3-(4-isopropylphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Research Methodologies and Related Compounds

The search results highlighted various studies involving compounds and methodologies that, while not directly related to the specified compound, showcase the diversity of research approaches in the field of chemistry and pharmacology:

• High-Pressure Liquid Chromatography (HPLC) Utilization : The study by Wheeler et al. (1978) demonstrates the use of HPLC to determine plasma levels of Metronidazole and its metabolites after intravenous administration. This technique's application can be crucial in analyzing the pharmacokinetics of various compounds, including the one , by enabling the precise measurement of drug concentration and its metabolites in biological samples (Wheeler et al., 1978).

• Impact on Microbiome : Jakobsson et al. (2010) investigated the short-term and long-term impacts of antibiotic treatment on the human throat and gut microbiome. Although the study focuses on antibiotics, it highlights the importance of considering the broad biological effects of chemical compounds on human microbiota. Such research could inform the evaluation of the specified compound's broader biological impacts (Jakobsson et al., 2010).

• Antimicrobial Activity and Resistance : Various studies highlight the antimicrobial properties of specific compounds and the emergence of resistance. For example, the efficacy of linezolid in treating infections and the associated risks of developing resistance underline the need for understanding similar aspects in new compounds (Rubinstein et al., 2001).